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Compound of Interest

Compound Name: Bis(2-ethylhexyl) succinate

Cat. No.: B1582382 Get Quote

An In-depth Technical Guide to Bis(2-ethylhexyl) succinate: Chemical Properties and

Structure

Introduction
Bis(2-ethylhexyl) succinate, also known as dioctyl succinate (DOS), is a diester of succinic

acid and 2-ethylhexanol.[1] It is a colorless liquid utilized primarily as a plasticizer in the

production of flexible plastics, enhancing their workability and durability.[2][3] This compound is

gaining prominence as a bio-based and less toxic alternative to traditional phthalate

plasticizers.[1][4] Its synthesis can involve succinic acid derived from renewable biomass,

aligning with green chemistry principles.[1][4] Applications for bis(2-ethylhexyl) succinate
extend to coatings, films, automotive materials, and as a surface active agent in cosmetics to

improve skin hydration.[2][5]

Chemical and Physical Properties
The key chemical and physical properties of Bis(2-ethylhexyl) succinate are summarized in

the table below. This data is essential for understanding its behavior in various applications and

for designing experimental procedures.
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Property Value

IUPAC Name bis(2-ethylhexyl) butanedioate[1][4][6]

CAS Number 2915-57-3[1][4][7]

Molecular Formula C₂₀H₃₈O₄[1][2][5][7]

Molecular Weight 342.5 g/mol [1][4][5][6]

Appearance Colorless to pale yellow liquid[1]

Density 0.934 g/cm³[2][8]

Boiling Point 358.9°C at 760 mmHg[3][8]

Melting Point -55°C / -67°F[9]

Flash Point 158°C[3][8]

Refractive Index 1.448[2][3][8]

Solubility
Insoluble in water; Soluble in organic solvents[1]

[5][9]

Vapor Pressure 2.46E-05 mmHg at 25°C[3][8]

LogP 5.28580[8]

InChI Key WMNULTDOANGXRT-UHFFFAOYSA-N[1][2][4]

SMILES
CCCCC(CC)COC(=O)CCC(=O)OCC(CC)CCCC

[1][2]

Chemical Structure
Bis(2-ethylhexyl) succinate is a diester formed from one molecule of succinic acid and two

molecules of 2-ethylhexanol. The structure consists of a central four-carbon succinate

backbone with two 2-ethylhexyl ester groups attached at either end.

Chemical structure of Bis(2-ethylhexyl) succinate.
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Synthesis
The primary industrial synthesis of Bis(2-ethylhexyl) succinate is through the direct

esterification of succinic acid with 2-ethylhexanol.[4]

Reaction: Succinic Acid + 2 x 2-Ethylhexanol → Bis(2-ethylhexyl) succinate + 2 x Water[4]

Methodology:

Succinic acid and a molar excess of 2-ethylhexanol are combined in a reaction vessel.

An acid catalyst, such as sulfuric acid or a solid acid catalyst like nano-SO₄²⁻/TiO₂, is

added to the mixture.[4]

The mixture is heated to a temperature of approximately 160°C.[4]

Water produced during the reaction is continuously removed to drive the equilibrium

towards the formation of the diester product.

The reaction progress is monitored, and upon completion (typically achieving a yield of

around 97% within 120 minutes with certain catalysts), the mixture is cooled.[4]

The catalyst is neutralized or filtered off, and the excess 2-ethylhexanol is removed, often

by vacuum distillation.

The final product is then purified.

Purity and Structural Analysis
A combination of chromatographic and spectroscopic techniques is recommended to confirm

the purity and structural identity of Bis(2-ethylhexyl) succinate.[4]

Gas Chromatography (GC):

Purpose: To determine the purity of the sample and identify any residual starting materials

or by-products.
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Protocol: A sample of Bis(2-ethylhexyl) succinate is dissolved in a suitable solvent and

injected into a gas chromatograph. The retention time is compared against a certified

reference standard.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To confirm the chemical structure of the molecule.

Protocol:

¹H NMR: The proton NMR spectrum is analyzed to confirm the presence of the 2-

ethylhexyl groups and the succinate backbone. Specific chemical shifts and splitting

patterns will correspond to the different types of protons in the molecule.

¹³C NMR: The carbon NMR spectrum is used to verify the number and types of carbon

atoms, including the carbonyl carbons of the ester groups and the carbons of the alkyl

chains.[4]

Mass Spectrometry (MS):

Purpose: To determine the molecular weight and fragmentation pattern of the molecule,

further confirming its identity.

Protocol: The sample is introduced into a mass spectrometer, and the resulting mass

spectrum will show a molecular ion peak corresponding to the molecular weight of Bis(2-
ethylhexyl) succinate (342.5 g/mol ), along with characteristic fragment ions.

Safety and Handling
According to available safety data, Bis(2-ethylhexyl) succinate is not classified as a

hazardous substance.[6][10] However, standard laboratory safety practices should always be

observed.

General Handling: Avoid contact with skin, eyes, and clothing.[9][11] Avoid ingestion and

inhalation.[9][11] Ensure adequate ventilation when handling.[9]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, compatible chemical-resistant gloves, and lab coats.[11]
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Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7][9]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[9][10]

Skin: Wash off immediately with plenty of water and soap.[10][11]

Ingestion: Rinse mouth with water.[9][10]

Inhalation: Move to fresh air.[10]

Conclusion
Bis(2-ethylhexyl) succinate is a well-characterized diester with a range of industrial

applications, most notably as a plasticizer. Its favorable safety profile and the potential for bio-

based synthesis make it an important compound in the development of more sustainable

materials. The experimental protocols for its synthesis and analysis are well-established,

allowing for consistent production and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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